{1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol

• IUPAC Name: 1-(2,7-diazaspiro[4.5]decan-7-yl)-3-[2-(hydroxymethyl)benzimidazol-1-yl]propan-1-one
• InChI: InChI=1S/C19H26N4O2/c24-12-17-21-15-4-1-2-5-16(15)23(17)11-6-18(25)22-10-3-7-19(14-22)8-9-20-13-19/h1-2,4-5,20,24H,3,6-14H2
• InChI Key: IGICNVCXXMPVGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)CN(C1)C(=O)CCN3C4=CC=CC=C4N=C3CO
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

{1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of benzimidazole derivatives that has a wide range of applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of {1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or receptors, interfering with DNA replication, or inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. This compound has also been shown to have antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Additionally, it has been found to exhibit anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using {1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol in lab experiments include its broad spectrum of biological activities, ease of synthesis, and low toxicity. However, its limitations include its poor solubility in water and limited stability in solution.

Future Directions

There are several future directions for the research on {1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol. One direction is to investigate its potential as a chemotherapeutic agent for the treatment of cancer. Another direction is to explore its use as an enzyme inhibitor or receptor antagonist for the treatment of various diseases. Additionally, further studies are needed to determine its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of {1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol involves the reaction of 2-(aminomethyl)-1H-benzimidazole with 3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropionic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields a white solid product that is purified by recrystallization.

Scientific Research Applications

{1-[3-(2,7-diazaspiro[4.5]dec-7-yl)-3-oxopropyl]-1H-benzimidazol-2-yl}methanol has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential use as an enzyme inhibitor, receptor antagonist, and DNA intercalator.